2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol

• IUPAC Name: 2-amino-1-(1-methylpyrazol-4-yl)ethanol
• InChI: InChI=1S/C6H11N3O/c1-9-4-5(3-8-9)6(10)2-7/h3-4,6,10H,2,7H2,1H3
• InChI Key: QKHNQZUVFSQKFD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(CN)O
• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• CAS RN: 1152927-77-9

Description

“2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol” is a compound that contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains an amino group and a hydroxyl group attached to an ethane backbone.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a catalyst-free combinatorial library of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives has been developed by a four-component reaction between hydrazine hydrate, ethyl acetoacetate, 2-hydroxybenzaldehydes, and malononitrile in water at ambient temperature.

Molecular Structure Analysis

The molecular structure of “this compound” would include a pyrazole ring with a methyl group at the 1-position and an amino-ethanol group at the 2-position.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, compounds with similar structures have been used in various chemical reactions. For example, 4-Amino-1-methylpyrazole has been used as a building block in heterocyclic chemistry.

Scientific Research Applications

Catalytic Applications

The compound 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol has been utilized in the synthesis of various heterocyclic compounds. For instance, it has been involved in the preparation of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives, showcasing its use in catalytic applications. This process benefits from shorter reaction times and better yields, highlighting the compound's efficiency in catalysis (Maleki & Ashrafi, 2014).

Synthesis of Heterocyclic Derivatives

In another study, this compound was used in the eco-friendly synthesis of pyrazolyl α-amino esters derivatives. These derivatives hold significance in medicinal chemistry and synthetic applications. The synthesis approach offers a practical route to new active biomolecules through an O-alkylation reaction, indicating the compound's versatility in synthesizing bioactive molecules (Mabrouk et al., 2020).

Multicomponent Synthesis

The compound has also been integral in multicomponent synthesis processes. A study demonstrates its use in synthesizing 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocyclic scaffolds, employing urea as an organo-catalyst. This method is noted for its environmentally friendly nature and the ability to produce a diverse range of functionalized pyrans and heterocycles (Brahmachari & Banerjee, 2014).

Synthesis and Characterization of Heterocyclic Compounds

Another application involves the synthesis and characterization of heterocyclic compounds such as 2-amino-4H-pyrans. These compounds are studied for their structural and physicochemical properties using various spectroscopic techniques. Their synthesis involves the cyclization of Michael adducts, showcasing the compound's role in the formation of complex organic structures (Litvinov & Shestopalov, 2011).

Biocatalytic Applications

In the realm of biocatalysis, this compound has been employed in the synthesis of 2-amino-4H-pyrans through a biocatalytic tandem multicomponent reaction. This method emphasizes the compound's role in environmentally friendly synthesis processes and its potential in the creation of libraries of bioactive molecules (Yang et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets such as nicotinamide phosphoribosyltransferase (nampt) and cytochrome p450 (cyp) enzymes .

Mode of Action

Similar compounds have been found to inhibit nampt, an enzyme that plays a pivotal role in many biological processes including metabolism and aging .

Biochemical Pathways

Similar compounds have been found to affect the nad+ salvage pathway, which is crucial for cellular energy metabolism .

Pharmacokinetics

Similar compounds have been found to have issues with cyp direct inhibition (di), which were resolved through modulation of lipophilicity .

Result of Action

Similar compounds have been found to show potent activity against various biological targets .

Action Environment

Similar compounds have been found to exhibit excellent thermal stabilities with decomposition temperatures ranging from 215 °c to 340 °c .